Cas no 887571-27-9 ((5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine)

• Product Name: (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine
• CAS No: 887571-27-9
• MF: C₉H₁₀FN₃
• MW: 179.194204807281
• CID: 5234145
• PubChem ID: 50988488
• Update Time: 2025-06-11

(5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine, 5-fluoro-1-methyl-
• (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine

• Inchi： 1S/C9H10FN3/c1-13-8-3-2-6(10)4-7(8)12-9(13)5-11/h2-4H,5,11H2,1H3
• InChI Key： QCMOSFGWLQSUCN-UHFFFAOYSA-N
• SMILES： C1(CN)N(C)C2=CC=C(F)C=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine

Introduction to (5-Fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine (CAS No. 887571-27-9)

(5-Fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine (CAS No. 887571-27-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzodiazepine, a class of compounds known for their diverse biological activities and therapeutic potential. The introduction of a fluoro group and a methyl group at specific positions on the benzodiazepine ring imparts unique properties to this molecule, making it an interesting subject for both academic and industrial investigations.

The chemical structure of (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine is characterized by a benzodiazepine core with a fluorine atom at the 5-position and a methyl group at the 1-position. The methanamine moiety attached to the benzodiazepine ring further enhances its reactivity and biological activity. This specific arrangement of functional groups contributes to the compound's ability to interact with various biological targets, including receptors, enzymes, and ion channels.

Recent studies have explored the potential applications of (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent binding affinity for GABA-A receptors, which are implicated in conditions such as anxiety and epilepsy. The high selectivity and affinity for these receptors suggest that (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine could be developed into novel anxiolytic or anticonvulsant drugs.

In addition to its potential as a therapeutic agent, (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine has been studied for its role in chemical biology. Researchers at the University of California have utilized this compound as a tool to probe the structure and function of GABA-A receptors. By using it in combination with other ligands and imaging techniques, they have gained valuable insights into the receptor's conformational changes and signaling pathways. These findings have implications for understanding the mechanisms underlying neurological disorders and developing more effective treatments.

The synthesis of (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine involves several steps that require precise control over reaction conditions. One common synthetic route involves the condensation of 5-fluoroanthranilic acid with an appropriate amine followed by cyclization to form the benzodiazepine ring. The introduction of the methyl group can be achieved through alkylation reactions using methylating agents such as methyl iodide or dimethyl sulfate. The final step involves the formation of the methanamine moiety through reductive amination or other methods.

The physicochemical properties of (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine

Clinical trials involving (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine

In conclusion, (5-fluoro-1-methyl-1H-1,3-benzodiazol-2-yllmethanamine